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Introduction

Lignosulfonic acid and its salts, collectively known as lignosulfonates, are byproducts of the
sulfite pulping process for wood.[1][2] These complex polymers are widely utilized in the animal
feed industry as technological additives, primarily functioning as pellet binders.[1][3][4][5] Their
adhesive properties enhance the physical quality of feed pellets, leading to improved handling,
reduced waste, and better feed efficiency.[1][6][7][8] This document provides detailed
application notes and experimental protocols for the use of lignosulfonates in animal feed for
research and development purposes.

Lignosulfonates are available in various forms, including calcium, sodium, magnesium, and
ammonium salts, which are all used in animal feed.[2][3][9][10] They are considered safe for
animal consumption within regulated limits by authorities such as the U.S. Food and Drug
Administration (FDA) and the European Food Safety Authority (EFSA).[2][7]

Applications in Animal Feed

The primary application of lignosulfonates in animal feed is as a pellet binder.[1][5] They are
also used as anti-caking agents and for dust suppression.[1]

o Pellet Binding: Lignosulfonates act as a glue, holding feed particles together during the
pelleting process.[1][2] This increases the durability and hardness of the pellets, reducing the
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formation of fines (fine particles) during transportation and handling.[1][6][7][8] Improved
pellet quality ensures uniform nutrient intake by the animals and minimizes feed wastage.[6]

[7]

o Dust Suppression: By binding fine particles, lignosulfonates reduce the dustiness of the feed,
which is beneficial for the respiratory health of both animals and workers.[1][6][7][11]

» Anti-caking Agent: In powdered feed mixes, lignosulfonates coat particles to prevent
clumping, thereby improving the flowability of the feed.[1]

Lignosulfonates are used in feed for a variety of animal species, including poultry, swine, cattle,
and in aquaculture.[1][2]

Quantitative Data

The following tables summarize key quantitative data related to the application of
lignosulfonates in animal feed.

Table 1: Recommended Inclusion Rates of Lignosulfonates in Animal Feed

. Typical Inclusion Maximum Maximum
Lignosulfonate
T Rate (% of total Approved Level Approved Level
e
oL feed mix) (EFSA) (US FDA)
Calcium 0.8% (8,000 mg/kg)[3]
_ 0.5 - 2.0[1][7][8] 4.0%]9]
Lignosulfonate [41[12][13][14]
Sodium 0.8% (8,000 mg/kg)[3]
, 0.5 - 2.0[1] 4.0%][9]
Lignosulfonate [41[12][13][14]
_ Not specified
Ammonium
0.5-2.0 individually, falls under  4.0%][9]

Lignosulfonate ]
general lignosulfonate

Magnesium 0.8% (8,000 mg/kg)[3]
_ 05-20 4.0%[9]
Lignosulfonate [41[12][13][14]

Table 2: Effects of Lignosulfonates on Pellet Quality and Animal Performance
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Parameter

Species

Lignosulfonate
Inclusion Level

Observed Effect

Pellet Durability Index
(PDI)

Broiler Chickens

0.4% Calcium

Lignosulfonate

Significant increase in
PDI compared to
control.[15]

Pellet Durability

General

0.25-1.0%

Improvement from
~88% to 92-95%.[4]

Pellet Durability

General

Not specified

Can increase by up to
20% compared to
alternatives like
bentonite or

molasses.[7][8]

Weight Gain

Cattle, Pigs, Poultry

Not specified

Reported increases of
5% to 15%.[4][6][16]

Feed Conversion

Ratio

Broiler Chickens

5% Wheat Middlings

(as binder)

Significant
improvement
compared to control
and Calcium
Lignosulfonate

groups.[15]

Production Rate

Broiler Chickens

0.4% Calcium

Lignosulfonate

No significant
difference compared
to control.[15]

Experimental Protocols
Protocol for Evaluation of Pellet Quality

This protocol describes the methodology for determining the Pellet Durability Index (PDI), a
common measure of pellet quality.

4.1.1 Materials and Equipment

o Feed pellets with and without lignosulfonate binder
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e Holmen NHP 100 Pellet Durability Tester or a standard tumbling box device

» Sieve with appropriate mesh size to separate fines

e Weighing balance (accurate to 0.01 g)

e Timer

4.1.2 Procedure (Tumbling Box Method)

o Sample Preparation: Take a representative sample of 500 g of cooled feed pellets.
e Initial Sieving: Sieve the sample to remove any pre-existing fines.

o Weighing: Accurately weigh the sieved pellet sample.

e Tumbling: Place the sample in the tumbling box. Tumble the pellets for a specified duration
(e.g., 10 minutes) at a set speed (e.g., 50 rpm).

» Final Sieving: After tumbling, carefully remove the sample and sieve it again to separate the
intact pellets from the fines generated during tumbling.

» Final Weighing: Weigh the intact pellets remaining on the sieve.

o Calculation: Calculate the PDI using the following formula: PDI (%) = (Weight of pellets after
tumbling / Weight of pellets before tumbling) x 100

4.1.3 Data Analysis

Compare the PDI of pellets with different inclusion levels of lignosulfonate to a control group
without any binder. Statistical analysis (e.g., ANOVA) should be performed to determine the
significance of any observed differences.

Protocol for Animal Performance Trial

This protocol outlines a basic design for an in vivo study to evaluate the effect of lignosulfonate
on animal performance.

4.2.1 Experimental Design
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e Animals: Select a homogenous group of animals (e.g., broiler chicks of the same age and
breed).

o Dietary Treatments: Formulate a basal diet and then create experimental diets by adding
lignosulfonate at different inclusion levels (e.g., 0%, 0.5%, 1.0%, 1.5%).

e Randomization: Randomly allocate the animals to different treatment groups, ensuring an
equal number of replicates per group.

e Housing: House the animals in appropriate conditions with ad libitum access to feed and
water.

4.2 .2 Data Collection

o Body Weight: Record the individual body weight of each animal at the beginning and end of
the trial period.

o Feed Intake: Measure the total feed consumed by each group throughout the trial.

o Health Status: Monitor the animals daily for any signs of adverse health effects.

4.2.3 Performance Metrics Calculation

o Average Daily Gain (ADG): (Final body weight - Initial body weight) / Number of days

e Average Daily Feed Intake (ADFI): Total feed intake / Number of animals / Number of days
o Feed Conversion Ratio (FCR): ADFI / ADG

4.2.4 Statistical Analysis

Analyze the collected data using appropriate statistical methods to determine if there are
significant differences in performance metrics between the treatment groups.

Visualizations
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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